Cas no 2229204-98-0 (4-(1H-indol-5-yl)methylpiperidin-4-ol)

• Product Name: 4-(1H-indol-5-yl)methylpiperidin-4-ol
• CAS No: 2229204-98-0
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6502967
• PubChem ID: 165760524
• Update Time: 2025-05-21

4-(1H-indol-5-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-5-yl)methylpiperidin-4-ol
• EN300-1791510
• 2229204-98-0
• 4-[(1H-indol-5-yl)methyl]piperidin-4-ol

• Inchi： 1S/C14H18N2O/c17-14(4-7-15-8-5-14)10-11-1-2-13-12(9-11)3-6-16-13/h1-3,6,9,15-17H,4-5,7-8,10H2
• InChI Key： MNDUIIRVVLSOIT-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC3=C(C=CN3)C=2)CCNCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48Ų

Additional information on 4-(1H-indol-5-yl)methylpiperidin-4-ol

4-(1H-indol-5-yl)methylpiperidin-4-ol: A Comprehensive Overview

The compound 4-(1H-indol-5-yl)methylpiperidin-4-ol (CAS No. 2229204-98-0) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug discovery. This compound is characterized by its unique combination of an indole ring and a piperidine moiety, which contributes to its diverse biological activities and potential therapeutic applications. In recent years, advancements in synthetic methodologies and computational modeling have enhanced our understanding of its properties, making it a subject of intense research interest.

The indole ring system, a key structural component of 4-(1H-indol-5-yl)methylpiperidin-4-ol, is known for its aromaticity and ability to participate in various non-covalent interactions. This feature makes it a versatile scaffold in medicinal chemistry. The piperidine ring, on the other hand, introduces rigidity and hydrogen bonding capabilities, further enhancing the molecule's bioavailability and target binding affinity. Recent studies have highlighted the importance of such structural elements in modulating pharmacokinetic properties and optimizing drug-like behavior.

One of the most promising aspects of 4-(1H-indol-5-yl)methylpiperidin-4-ol lies in its potential as a lead compound for drug development. Researchers have explored its activity against various therapeutic targets, including enzymes involved in neurodegenerative diseases, inflammatory pathways, and cancer progression. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory effects on histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer therapy.

In addition to its enzymatic activity, 4-(1H-indol-5-yl)methylpiperidin-4-ol has shown promise as a modulator of G-protein coupled receptors (GPCRs). These receptors are critical in cellular signaling and are targets for numerous drugs. A 2022 study in *Nature Communications* reported that the compound binds selectively to certain GPCRs, suggesting its potential role in treating conditions such as chronic pain and cardiovascular diseases.

The synthesis of 4-(1H-indol-5-yl)methylpiperidin-4-ol has also been an area of active research. Traditional methods often involve multi-step reactions with low yields, but recent advancements in catalytic asymmetric synthesis have enabled more efficient routes. For example, a 2023 paper in *Angewandte Chemie* described the use of palladium-catalyzed cross-coupling reactions to construct the indole-piperidine framework with high enantioselectivity.

Beyond its direct applications as a therapeutic agent, 4-(1H-indol-5-yimethyl)piperidin-methanol serves as an important intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it a valuable building block in medicinal chemistry libraries. Researchers are increasingly leveraging this property to explore novel chemical space and discover new drug candidates.

In terms of pharmacokinetics, recent studies have focused on improving the bioavailability of 4-(1H-indol-methylin) piperidine alcohol through structural modifications. Techniques such as prodrug design and lipid-based delivery systems have shown potential in enhancing its absorption and reducing clearance rates. These findings underscore the importance of translational research in bridging the gap between laboratory discoveries and clinical applications.

Looking ahead, the continued exploration of 4-(1H-indole-methylin)pipiridine alcohol is expected to yield further insights into its therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate its development into clinically relevant treatments for various diseases. As computational tools like machine learning and artificial intelligence become more integrated into drug discovery pipelines, the optimization of this compound will undoubtedly benefit from these emerging technologies.

In conclusion, 4-(1H-indole-methylin)pipiridine alcohol stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure, coupled with advancements in synthetic methods and biological studies, positions it as a compelling candidate for future drug development efforts. As research continues to unravel its full potential, this compound will undoubtedly play a pivotal role in shaping innovative therapeutic strategies across diverse disease areas.